Cas no 2228689-02-7 (1,1-difluoro-2-methyl-3-(4-methylthiophen-2-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-methyl-3-(4-methylthiophen-2-yl)propan-2-amine
• CAS No: 2228689-02-7
• MF: C₉H₁₃F₂NS
• MW: 205.268028020859
• CID: 6190268
• PubChem ID: 165630251
• Update Time: 2025-06-29

1,1-difluoro-2-methyl-3-(4-methylthiophen-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-(4-methylthiophen-2-yl)propan-2-amine
• 2228689-02-7
• EN300-1960299

• Inchi： 1S/C9H13F2NS/c1-6-3-7(13-5-6)4-9(2,12)8(10)11/h3,5,8H,4,12H2,1-2H3
• InChI Key： VUTCOFHATQRKTI-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1CC(C)(C(F)F)N

Computed Properties

• Exact Mass: 205.07367692g/mol
• Monoisotopic Mass: 205.07367692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.3Ų

Additional information on 1,1-difluoro-2-methyl-3-(4-methylthiophen-2-yl)propan-2-amine

1,1-Difluoro-2-Methyl-3-(4-Methylthiophen-2-Yl)Propan-2-Amine: A Comprehensive Overview

The compound 1,1-difluoro-2-methyl-3-(4-methylthiophen-2-yl)propan-2-amine (CAS No. 2228689-02-7) is a highly specialized organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of amines, specifically secondary amines, and contains a fluorinated group, a methyl group, and a thiophene ring with substituents. The presence of these functional groups makes it an interesting candidate for research in medicinal chemistry, materials science, and catalysis.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The fluorine atoms in this compound are strategically positioned at the 1-position of the propane backbone, which can influence the molecule's electronic properties and reactivity. This structural feature has been exploited in designing novel pharmaceutical agents with improved efficacy.

The thiophene ring in the molecule is another key structural element. Thiophene derivatives are known for their aromaticity and stability, making them valuable in organic electronics and optoelectronic materials. The substitution pattern on the thiophene ring (specifically at the 4-position with a methyl group) further modulates the electronic characteristics of the compound, potentially enhancing its performance in applications such as organic light-emitting diodes (OLEDs) or photovoltaic devices.

One of the most promising areas of research for 1,1-difluoro-2-methyl-3-(4-methylthiophen-2-yl)propan-2-amine is its role as a precursor in synthesizing more complex molecules. Its amine functionality allows for easy modification through various coupling reactions, enabling the creation of bioactive compounds or advanced materials. For instance, recent advancements in click chemistry have demonstrated how such molecules can be efficiently transformed into larger frameworks with tailored properties.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, eliminations, and coupling reactions. The use of modern catalytic systems has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications. Researchers have also explored green chemistry approaches to minimize environmental impact during its production.

From a toxicological perspective, understanding the safety profile of 1,1-difluoro-2-methyl-3-(4-methylthiophen-2-yl)propan-2-amines is crucial for its industrial use. Preliminary studies suggest that it exhibits low acute toxicity; however, long-term effects require further investigation. Regulatory agencies emphasize the importance of thorough safety assessments before commercializing such compounds.

Looking ahead, collaborative efforts between academia and industry are expected to unlock new potentials for this compound. Its unique combination of fluorinated groups and aromatic systems positions it as a versatile building block in chemical synthesis. By leveraging cutting-edge technologies like machine learning for virtual screening and high-throughput synthesis, researchers can accelerate the discovery of innovative applications.

In conclusion, 1,1-difluoro-2-methyl-3-(4-methylthiophen-2-Yl)propan-2-amines (CAS No. 2228689007) represents a fascinating example of how molecular design can lead to versatile compounds with wide-ranging applications. As research continues to uncover its full potential, this compound stands at the forefront of chemical innovation.